Cas no 1343-88-0 (Magnesium silicate)

• Product Name: Magnesium silicate
• CAS No: 1343-88-0
• MF: MgO₃Si
• MW: 100.388701438904
• MDL: MFCD00078249
• CID: 41301
• PubChem ID: 329752244
• Update Time: 2025-05-19

Magnesium silicate Chemical and Physical Properties

Names and Identifiers

• Magnesium silicate
• Florisil
• Florisil 60
• FLORISIL ABSORBENT
• Florisil (R)
• Magnesia-silica gel
• Magnesium silicates
• Silicic acid, magnesium salt
• Magnesium hexasilicate
• Florisil?
• Florisil Pr
• Florisil, 150～250μm (60～100mesh)
• Florisil, 150-250uM (60-100Mesh)
• FLORISIL, 60-100 MESH
• Florisil, 75～150μm (100～200mesh)
• Florisil, 75-150uM (100-200Mesh)
• Florisil?,100-200mesh,forcolumnchromatography250GR
• Florisil?,60-100mesh,forcolumnchromatography250GR
• Florisil?,60-100mesh,forcolumnchromatography500GR
• ,250-125mm
• Activated magnesium silicate
• Activated magnesium silicate,Magnesium silica
• avibest
• chooz
• Florisil,100-200 mesh
• Florisil?, 60-100 Mesh, for coluMn chroMatography
• gastomag
• kw600s
• magmasil
• Magnesium silicate adsorbent(synthetic)
• MagnesiuM silicate, activated, for chroMatography, 60-120 Mesh
• magnesol
• novasorb
• salisil
• trimax
• tri-sil
• Florisil®
• Silicic acid magnesium salt
• bitesorb40
• FLORISIL(R) PR, 60-100 MESH
• FLORISIL(R) PR NORMAL-PHASE ADSORBENT
• FLORISIL(R) TLC
• FLORISIL(TM)
• FLORISIL, -200 MESH

• MDL： MFCD00078249
• Inchi： 1S/Mg.O3Si/c;1-4(2)3/q+2;-2
• InChI Key： FKHIFSZMMVMEQY-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])=O.[Mg+2]

Computed Properties

• Exact Mass: 99.94670
• Monoisotopic Mass: 351.914789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -10
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 178

Experimental Properties

• Color/Form: White flake crystals, insoluble in water.
• Density: 3.21
• Melting Point: 191°C
• Boiling Point: No data available
• Flash Point: No data available
• PH: 9.5 (100g/l, H2O, 20℃)(slurry)
• Water Partition Coefficient: Insoluble in water.
• PSA: 63.19000
• LogP: -0.73720
• Solubility: Insoluble in water and ethanol.
• Vapor Pressure: No data available

Magnesium silicate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：nwg
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：VV7340000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal silicates
• Material Chemicals High Polymer Materials

Additional information on Magnesium silicate

Magnesium Silicate and Its Applications in Modern Science and Industry

Magnesium silicate, a compound with the CAS number 1343-88-0, is a versatile material with significant applications across various scientific and industrial domains. This inorganic compound, also known as magnesium silicate or magnesium oxide silicate, has garnered considerable attention due to its unique chemical properties and broad utility. The increasing research interest in Magnesium Silicate is driven by its potential in enhancing material performance, environmental sustainability, and innovative technological solutions.

The chemical structure of Magnesium Silicate (CAS no. 1343-88-0) consists of magnesium ions (Mg²⁺) bonded to silicate anions (SiO₄⁴⁻). This arrangement imparts exceptional thermal stability and chemical resistance, making it an ideal candidate for high-temperature applications. Recent studies have highlighted the compound's role in developing advanced refractory materials, which are crucial in industries such as aerospace and metallurgy. The ability of Magnesium Silicate to withstand extreme temperatures without degradation has opened new avenues for material engineering.

In the field of environmental science, Magnesium Silicate has been extensively studied for its potential in water treatment and soil remediation. Its adsorbent properties make it highly effective in removing heavy metals and organic pollutants from wastewater. A groundbreaking study published in 2022 demonstrated that Magnesium Silicate nanoparticles could significantly enhance the efficiency of water purification systems by up to 40%. This discovery underscores the compound's importance in addressing global water scarcity and pollution issues.

The medical and pharmaceutical industries have also explored the applications of Magnesium Silicate. Its biocompatibility and non-toxic nature make it suitable for use as a drug delivery agent and wound dressing material. Research indicates that Magnesium Silicate can improve the controlled release of pharmaceutical compounds, leading to more effective treatments for chronic diseases. Additionally, its ability to promote tissue regeneration has sparked interest in its potential use in regenerative medicine.

Another emerging application of Magnesium Silicate is in the realm of energy storage. Recent advancements have shown that this compound can be used to develop high-performance electrodes for lithium-ion batteries. The unique crystalline structure of Magnesium Silicate allows for efficient ion conductivity, which enhances battery life and charging efficiency. This innovation could revolutionize the energy storage industry, contributing to the development of sustainable energy solutions.

The construction industry has also benefited from the use of Magnesium Silicate. Its properties as a fire retardant and thermal insulator make it an excellent additive for fire-resistant coatings and building materials. Studies have shown that incorporating Magnesium Silicate into construction materials can significantly improve their fire resistance while maintaining structural integrity. This application aligns with global efforts to create safer and more sustainable buildings.

In conclusion, the multifaceted applications of Magnesium Silicate (CAS no. 1343-88-0) highlight its importance in modern science and industry. From environmental remediation to medical advancements and energy storage, this compound continues to be a subject of intense research and innovation. As scientists uncover new ways to harness its potential, the impact of Magnesium Silicate on various sectors is expected to grow even further, driving progress towards a more sustainable future.